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Compound of Interest

Compound Name: 2-Isopropylbenzeneboronic acid

Cat. No.: B1303771 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Isopropylbenzeneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
Isopropylbenzeneboronic acid (CAS No. 89787-12-2). The following sections detail the

hazards, necessary precautions, and emergency procedures to ensure its safe use in a

laboratory setting.

Chemical Identification and Physical Properties
This section summarizes the key identifiers and physical and chemical properties of 2-
Isopropylbenzeneboronic acid.
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Property Value

Chemical Name 2-Isopropylbenzeneboronic acid

Synonyms
(2-Isopropylphenyl)boronic acid, 2-

Cumylboronic acid

CAS Number 89787-12-2

Molecular Formula C₉H₁₃BO₂

Molecular Weight 164.01 g/mol

Appearance
White to off-white or light yellow

powder/crystal[1]

Melting Point 85-86°C[2]

Boiling Point 297.2°C at 760 mmHg[2]

Flash Point 133.5°C[2]

Density 1.04 g/cm³[2]

Hazard Identification and Classification
2-Isopropylbenzeneboronic acid is classified as a hazardous substance. The following table

details its GHS classification and associated hazard statements.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cymitquimica.com/products/3B-I0864/89787-12-2/2-isopropylphenylboronic-acid-contains-varying-amounts-of-anhydride/
https://www.chemicalbook.com/msds/2-isopropylphenylboronic-acid.htm
https://www.chemicalbook.com/msds/2-isopropylphenylboronic-acid.htm
https://www.chemicalbook.com/msds/2-isopropylphenylboronic-acid.htm
https://www.chemicalbook.com/msds/2-isopropylphenylboronic-acid.htm
https://www.benchchem.com/product/b1303771?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2773477
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL20110&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Classification Hazard Statement Pictogram Signal Word

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation[3][4]
! Warning

Serious Eye

Damage/Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation[3][4]
! Warning

Specific Target Organ

Toxicity - Single

Exposure (Category

3), Respiratory

System

H335: May cause

respiratory irritation[3]

[4]

! Warning

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is crucial to minimize risk.

Handling
Ventilation: Use only outdoors or in a well-ventilated area, such as a fume hood.[4]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection (safety goggles or face shield).[4]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink,

or smoke when using this product.[5]

Avoidance: Do not get in eyes, on skin, or on clothing. Avoid breathing dust, fume, gas, mist,

vapors, or spray.[4] Avoid dust formation.

Storage
Container: Keep container tightly closed.[4]

Location: Store in a dry, cool, and well-ventilated place.[4]
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Security: Store locked up.[2]

Incompatibilities: Keep away from strong oxidizing agents.

Exposure Controls and Personal Protection
The following table outlines the necessary personal protective equipment (PPE) for handling 2-
Isopropylbenzeneboronic acid.

Exposure Route Recommended Protection

Eyes/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin
Wear appropriate protective gloves and clothing

to prevent skin exposure.

Respiratory

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced. A respirator with a particulate filter

conforming to EN 143 is recommended.

Emergency Procedures
A clear understanding of emergency procedures is essential.

First-Aid Measures
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Exposure First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Call a

POISON CENTER or doctor if you feel unwell.

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash before reuse.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[6]

Protective Equipment: In case of a fire, wear a self-contained breathing apparatus (SCBA)

with pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and oxides of

boron.

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.
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Containment and Cleanup: Sweep up and shovel into suitable containers for disposal. Keep

in suitable, closed containers for disposal.

Environmental Precautions: Should not be released into the environment.

Stability and Reactivity
Parameter Description

Reactivity None known, based on information available.

Chemical Stability Stable under normal conditions.

Conditions to Avoid Incompatible products.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition None under normal use conditions.

Hazardous Polymerization Hazardous polymerization does not occur.

Toxicological and Ecological Information
Acute Toxicity: The toxicological properties have not been fully investigated.

Ecotoxicity: Do not empty into drains. No quantitative data on ecotoxicity is available.

Persistence and Degradability: No information available.

Bioaccumulation: No information available.

Mobility: No information available.

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Dispose of contents/container to an approved waste disposal plant in

accordance with local, regional, and national regulations.

Logical Workflow for Safe Handling
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The following diagram illustrates the logical workflow from hazard identification to the

implementation of control measures and emergency responses.

Hazard Identification

Control Measures

Emergency Response

2-Isopropylbenzeneboronic Acid

- Skin Irritant (Cat 2)
- Eye Irritant (Cat 2)

- Respiratory Irritant (Cat 3)

Engineering Controls

- Fume Hood
- Good Ventilation

Administrative Controls

- Safe Work Practices
- Training

Personal Protective Equipment

- Goggles
- Gloves

- Lab Coat

First Aid

- Inhalation
- Skin/Eye Contact

- Ingestion

If controls fail

Spill Response

- Evacuate
- Contain

- Clean Up

In case of accident

Fire Response

- Extinguisher Use
- Evacuate

In case of fire

Click to download full resolution via product page

Safety Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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